Cas no 1806282-81-4 (2-(Difluoromethyl)-5-methoxybenzo[d]oxazole)

• Product Name: 2-(Difluoromethyl)-5-methoxybenzo[d]oxazole
• CAS No: 1806282-81-4
• MF: C₉H₇F₂NO₂
• MW: 199.154189348221
• CID: 4819877
• Update Time: 2025-05-18

2-(Difluoromethyl)-5-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxybenzo[d]oxazole

• Inchi： 1S/C9H7F2NO2/c1-13-5-2-3-7-6(4-5)12-9(14-7)8(10)11/h2-4,8H,1H3
• InChI Key： UXCJONQOZYGZKR-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=C(C=CC=2O1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.4
• Topological Polar Surface Area: 35.3

Additional information on 2-(Difluoromethyl)-5-methoxybenzo[d]oxazole

Exploring the Properties and Applications of 2-(Difluoromethyl)-5-methoxybenzo[d]oxazole (CAS No. 1806282-81-4)

In the realm of organic chemistry and pharmaceutical research, 2-(Difluoromethyl)-5-methoxybenzo[d]oxazole (CAS No. 1806282-81-4) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its difluoromethyl and methoxy functional groups, exhibits unique physicochemical properties that make it a valuable building block in drug discovery and material science. Researchers are increasingly focusing on its potential applications, particularly in the development of novel bioactive compounds and fluorescent probes.

The structural features of 2-(Difluoromethyl)-5-methoxybenzo[d]oxazole contribute to its versatility. The benzo[d]oxazole core is known for its electron-rich nature, which enhances its ability to participate in π-π stacking interactions—a critical factor in designing small-molecule inhibitors for therapeutic targets. Meanwhile, the difluoromethyl group introduces metabolic stability and lipophilicity, traits highly sought after in medicinal chemistry. These attributes align with current trends in fragment-based drug design, where researchers prioritize compounds with optimal molecular weight and polar surface area.

Recent studies highlight the role of CAS No. 1806282-81-4 in addressing challenges related to drug resistance and selectivity. For instance, its incorporation into kinase inhibitors has shown promise in modulating protein-protein interactions, a hot topic in cancer research. Additionally, the compound’s fluorescence properties have sparked interest in bioimaging applications, where it serves as a scaffold for developing turn-on sensors to detect cellular metabolites. Such innovations resonate with the growing demand for precision medicine tools.

From a synthetic perspective, 2-(Difluoromethyl)-5-methoxybenzo[d]oxazole is often synthesized via palladium-catalyzed cross-coupling or cyclization reactions, methods frequently discussed in green chemistry forums due to their efficiency and atom economy. The compound’s stability under physiological conditions further underscores its utility in high-throughput screening assays, a technique widely adopted in AI-driven drug discovery platforms. This synergy between traditional synthesis and modern computational tools exemplifies the compound’s relevance in contemporary research.

Beyond pharmaceuticals, CAS No. 1806282-81-4 finds niche applications in organic electronics. Its conjugated system and electron-withdrawing difluoromethyl group make it a candidate for OLED materials, aligning with the global push for energy-efficient displays. Industry experts speculate about its potential in photocatalysis, given its ability to absorb UV-visible light—a feature that could address sustainability challenges in solar energy conversion.

As the scientific community continues to explore 2-(Difluoromethyl)-5-methoxybenzo[d]oxazole, questions about its structure-activity relationships (SAR) and toxicity profiles remain active areas of investigation. Online searches for "benzo[d]oxazole derivatives" and "fluorinated heterocycles" have surged, reflecting broader interest in halogen-bonding interactions and their role in molecular recognition. These trends underscore the compound’s interdisciplinary appeal, bridging gaps between chemical biology, materials science, and environmental chemistry.

In summary, 2-(Difluoromethyl)-5-methoxybenzo[d]oxazole (CAS No. 1806282-81-4) represents a multifaceted tool for innovation. Its adaptability across diverse fields—from targeted therapy to smart materials—positions it at the forefront of modern scientific inquiry, offering solutions to some of today’s most pressing technological and healthcare challenges.